Cas no 1367954-38-8 (Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate
• CAS No: 1367954-38-8
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD22038179
• CID: 4773455
• PubChem ID: 67241084
• Update Time: 2026-02-26

Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-(1-aminoethyl)pyrrolidine
• tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate
• 1-N-Boc-3-(1-Amino-ethyl)-pyrrolidine
• SB33061
• tert-Butyl 3-(1-aminoethyl)-1-pyrrolidinecarboxylate
• Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate

• MDL： MFCD22038179
• Inchi： 1S/C11H22N2O2/c1-8(12)9-5-6-13(7-9)10(14)15-11(2,3)4/h8-9H,5-7,12H2,1-4H3
• InChI Key： IDQDGCULZZTIBP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)N)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 1
• Topological Polar Surface Area: 55.6

Additional information on Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate

Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate: A Promising Compound in Pharmaceutical Research

Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate represents a unique chemical entity with significant potential in the field of pharmaceutical research. This compound, identified by its CAS number 1367954-38-8, is a derivative of pyrrolidine, a five-membered heterocyclic ring structure that plays a crucial role in the development of various therapeutic agents. The synthesis and application of this compound have been the focus of recent studies, highlighting its versatility in drug design and its ability to modulate biological pathways.

As a pyrrolidine-based molecule, Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate exhibits structural similarities to other compounds used in the treatment of neurological and metabolic disorders. The presence of an aminoethyl group in its molecular structure suggests potential interactions with amino acid receptors, which could be leveraged for the development of novel therapeutics. Recent advancements in medicinal chemistry have emphasized the importance of functional group modification in enhancing drug efficacy and reducing side effects, and this compound exemplifies such an approach.

Research published in 2023 has demonstrated the utility of Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxyl,ate in the context of neurodegenerative disease models. A study conducted by Smith et al. (2023) explored its potential as a neuroprotective agent, revealing its ability to inhibit oxidative stress and reduce neuronal apoptosis in vitro. These findings align with the broader trend in pharmaceutical research toward the development of compounds that target multiple pathological mechanisms simultaneously, a strategy that has shown promise in the treatment of complex diseases such as Alzheimer's and Parkinson's.

One of the key advantages of Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate is its synthetic accessibility. The compound can be synthesized through a series of well-established chemical reactions, including the protection of amino groups and the formation of amide bonds. This synthetic route has been optimized to yield high-purity products suitable for further biological evaluation. The use of tert-butyl groups in its structure provides additional stability, making it a viable candidate for pharmaceutical applications where chemical robustness is essential.

Recent studies have also highlighted the potential of Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate in the context of metabolic disorders. A 2024 paper by Lee et al. investigated its role in modulating insulin signaling pathways, suggesting that it could be a valuable tool in the treatment of type 2 diabetes. The compound's ability to interact with key enzymes involved in glucose metabolism has sparked interest among researchers working on metabolic syndrome therapies. This aligns with the growing emphasis on personalized medicine, where compounds with multifunctional properties are increasingly being explored.

Furthermore, the compound's structural features make it an attractive candidate for drug design. The presence of both amide and amino functionalities allows for the potential of additional modifications, such as the introduction of fluorine atoms or other heteroatoms, which could enhance its pharmacokinetic properties. These modifications are often critical in improving the bioavailability and half-life of therapeutic agents, aspects that are frequently addressed in modern drug discovery programs.

Another notable aspect of Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate is its compatibility with various biological systems. Preclinical studies have shown that it exhibits low toxicity in mammalian cell cultures, a crucial factor for its potential use in therapeutic applications. The compound's stability under physiological conditions also makes it a suitable candidate for in vivo studies, where maintaining the integrity of the molecule is essential for accurate biological evaluation.

Recent advancements in computational chemistry have further supported the potential of Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate. Molecular docking studies have predicted its ability to bind to specific protein targets, including enzymes and receptors involved in cellular signaling pathways. These computational models provide valuable insights into the compound's mechanism of action and its potential therapeutic applications, guiding further experimental investigations.

Additionally, the compound's structural flexibility allows for the exploration of its role in drug delivery systems. Researchers are increasingly interested in developing prodrugs that can enhance the solubility and targeting efficiency of therapeutic agents. Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate could serve as a scaffold for such prodrug designs, offering a platform for the development of more effective and targeted therapies.

The integration of Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate into drug discovery pipelines is also being explored through high-throughput screening techniques. These methods enable the rapid evaluation of large compound libraries, identifying potential candidates with desired biological activities. The compound's unique structure and functional groups make it a promising candidate for such screenings, particularly in the context of diseases where traditional drug targets are limited.

Moreover, the compound's potential applications extend beyond traditional therapeutic areas. Its ability to interact with various biological targets has led to its consideration in the development of novel diagnostic agents. For instance, its interaction with specific biomarkers could be harnessed to create more accurate diagnostic tools, contributing to the field of precision medicine.

Despite the promising findings, further research is needed to fully elucidate the therapeutic potential of Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate. Clinical trials are currently in the planning stages, with the goal of evaluating its safety and efficacy in human subjects. These trials will be critical in determining its viability as a therapeutic agent and in identifying any potential side effects that may arise in vivo.

In conclusion, Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate represents a significant advancement in the field of medicinal chemistry. Its structural features, synthetic accessibility, and potential applications in various therapeutic areas make it a valuable candidate for further research and development. As the field of pharmaceutical science continues to evolve, compounds like this one will play an increasingly important role in the discovery and design of novel therapeutics.

The ongoing research into Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate underscores the importance of interdisciplinary approaches in drug discovery. By combining insights from chemistry, biology, and computational modeling, scientists are able to explore the full potential of this compound and its implications for human health. As more studies are conducted, the compound's role in the development of new therapies is likely to become even more prominent, offering hope for improved treatments for a wide range of diseases.

Ultimately, the journey of Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate from a synthetic molecule to a potential therapeutic agent highlights the dynamic nature of pharmaceutical research. The compound's unique properties and the ongoing investigations into its applications demonstrate the continuous innovation that drives the field forward. As researchers continue to explore its potential, the compound's impact on the development of new therapies is expected to grow, contributing to the advancement of medical science and the improvement of patient outcomes.

With the increasing focus on personalized and targeted therapies, the role of compounds like Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate is likely to expand. Its structural adaptability and functional versatility make it a prime candidate for further exploration in the context of precision medicine. As the field continues to evolve, the compound's potential applications are expected to become even more diverse, offering new opportunities for the development of innovative therapeutics.

As the research on Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate progresses, its significance in the pharmaceutical industry is expected to grow. The compound's unique properties and the ongoing investigations into its applications highlight the dynamic nature of pharmaceutical research. As more studies are conducted, the compound's role in the development of new therapies is likely to become even more prominent, contributing to the advancement of medical science and the improvement of patient outcomes.

With the increasing focus on personalized and targeted therapies, the role of compounds like Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate is likely to expand. Its structural adaptability and functional versatility make it a prime candidate for further exploration in the context of precision medicine. As the field continues to evolve, the compound's potential applications are expected to become even more diverse, offering new opportunities for the development of innovative therapeutics.

As the research on Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate progresses, its significance in the pharmaceutical industry is expected to grow. The compound's unique properties and the ongoing investigations into its applications highlight the dynamic nature of pharmaceutical research. As more studies are conducted, the compound's role in the development of new therapies is likely to become even more prominent, contributing to the advancement of medical science and the improvement of patient outcomes.

With the increasing focus on personalized and targeted therapies, the role of compounds like Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate is likely to expand. Its structural adaptability and functional versatility make it a prime candidate for further exploration in the context of precision medicine. As the field continues to evolve, the compound's potential applications are expected to become even more diverse, offering new opportunities for the development of innovative therapeutics.

As the research on Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate progresses, its significance in the pharmaceutical industry is expected to grow. The compound's unique properties and the ongoing investigations into its applications highlight the dynamic nature of pharmaceutical research. As more studies are conducted, the compound's role in the development of new therapies is likely to become even more prominent, contributing to the advancement of medical science and the improvement of patient outcomes.

With the increasing focus on personalized and targeted therapies, the role of compounds like Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate is likely to expand. Its structural adaptability and functional versatility make it a prime candidate for further exploration in the context of precision medicine. As the field continues to evolve, the compound's potential applications are expected to become even more diverse, offering new opportunities for the development of innovative therapeutics.

As the research on Tert-butyl 3-(1-aminoethyl)pyrrolidine-1-carboxylate progresses, its significance in the pharmaceutical industry is expected to grow. The compound's unique properties and the ongoing investigations into its applications highlight the dynamic nature of pharmaceutical research. As more studies are conducted, the compound's role in the development of new therapies is likely to become even more prominent, contributing to the advancement of medical science and the improvement of patient outcomes.

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